![molecular formula C23H26N4O3S B4612049 isopropyl 3-({[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate](/img/structure/B4612049.png)
isopropyl 3-({[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate
Overview
Description
Isopropyl 3-({[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C23H26N4O3S and its molecular weight is 438.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 438.17256188 g/mol and the complexity rating of the compound is 585. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Research in this area often explores the synthesis and physicochemical properties of triazole derivatives. For instance, Yüksek et al. (2015) conducted a study on the synthesis of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, analyzing their antioxidant activities and physicochemical properties, such as acidity and lipophilicity, using various analytical techniques. These derivatives exhibit potential in vitro antioxidant activities, suggesting their applicability in addressing oxidative stress-related conditions (Yüksek et al., 2015).
Acidity and Antioxidant Properties
Another study by Alkan et al. (2008) focused on synthesizing novel 3,4-disubstituted-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, investigating their acidity and antioxidant properties. This research highlights the significance of the triazole ring in modulating the acidity and enhancing the antioxidant properties of these compounds, which could be critical in developing new therapeutic agents (Alkan et al., 2008).
Molecular Structure Effects
The influence of molecular structure on the acidity strength in non-aqueous media was examined by Bahçeci et al. (2021), offering insights into how solvent and molecular structure impact the acidity strength of triazole derivatives. Understanding these interactions is essential for tailoring compounds for specific applications, including their use in chemical synthesis and potential medical applications (Bahçeci et al., 2021).
Biological Evaluation and Antioxidant Activities
The synthesis and biological evaluation of triazole derivatives, as discussed by Aktas-Yokus et al. (2015), emphasize the potential of these compounds in medicinal chemistry. Their study on the antioxidant activities of newly synthesized triazole compounds reveals promising applications in combating diseases associated with oxidative stress (Aktas-Yokus et al., 2015).
Properties
IUPAC Name |
propan-2-yl 3-[[2-[(5-benzyl-4-ethyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O3S/c1-4-27-20(13-17-9-6-5-7-10-17)25-26-23(27)31-15-21(28)24-19-12-8-11-18(14-19)22(29)30-16(2)3/h5-12,14,16H,4,13,15H2,1-3H3,(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPQYDAAMVJRXPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(=O)OC(C)C)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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